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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888 Get Quote

An In-depth Technical Guide to Silver Lactate for Researchers and Drug Development

Professionals

This guide provides a comprehensive overview of silver lactate, a compound of significant

interest in pharmaceutical and biomedical research. It details its chemical and physical

properties, methods of preparation and analysis, and its applications, with a focus on its

antimicrobial activity and role in wound healing and nanoparticle synthesis.

Core Properties of Silver Lactate
Silver lactate is an organic salt formed between silver and lactic acid. It is recognized for its

antimicrobial properties, which are primarily attributed to the release of silver ions (Ag⁺).

Molecular Structure and Properties
The chemical structure of silver lactate consists of a silver cation ionically bonded to the

carboxylate group of the lactate anion.

Chemical Structure: CH₃CH(OH)COO⁻Ag⁺

Table 1: Physicochemical Properties of Silver Lactate[1][2][3]
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Property Value

Molecular Formula C₃H₅AgO₃ (anhydrous)

C₃H₅AgO₃·H₂O (monohydrate)

Molecular Weight 196.94 g/mol (anhydrous)[1][3][4][5][6]

214.95 g/mol (monohydrate)

Appearance Gray to purple powder or flakes[2]

Melting Point 120-122 °C[1][5]

Solubility Soluble in water, slightly soluble in ethanol[2]

CAS Number 128-00-7 (anhydrous)[2][5][7]

15768-18-0

Experimental Protocols
This section details key experimental methodologies related to the synthesis, purification, and

analysis of silver lactate, as well as its application in antimicrobial testing and nanoparticle

synthesis.

Synthesis of Silver Lactate
A common method for the synthesis of silver lactate is through the reaction of silver carbonate

with lactic acid.[2]

Protocol:

Reactants: Silver carbonate (Ag₂CO₃) and lactic acid (CH₃CH(OH)COOH).

Procedure:

Gradually add silver carbonate to an aqueous solution of lactic acid with constant stirring.

The reaction proceeds with the evolution of carbon dioxide gas.
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Continue the addition until the effervescence ceases, indicating the complete reaction of

the acid.

The resulting solution contains dissolved silver lactate.

Isolation: The silver lactate can be isolated by evaporation of the water, followed by drying

of the resulting solid.

Purification of Silver Lactate
Purification of silver lactate can be achieved by recrystallization.[8]

Protocol:

Dissolution: Dissolve the impure silver lactate in hot water.

Recrystallization: Add ethanol to the hot aqueous solution to induce recrystallization.

Collection: Collect the precipitated crystals by filtration.

Washing: Wash the collected crystals with ethanol followed by diethyl ether.

Drying: Dry the purified crystals at 80°C. The resulting product is the dihydrate form. It is

crucial to store the purified compound in the dark to prevent degradation.[8]

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)
An RP-HPLC method can be employed to determine the assay of silver lactate by quantifying

the lactate component.[5]

Table 2: RP-HPLC Method Parameters for Silver Lactate Analysis[5]
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Parameter Specification

Column Phenomenex Gemini C18 (250x4.6 mm, 5 µm)

Mobile Phase
Potassium dihydrogen phosphate, pH adjusted

to 2.2 with orthophosphoric acid

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength 210 nm

Standard Concentration 7 mg/mL in water

Test Concentration 15 mg/mL in water

Antimicrobial Activity Assay (Agar Well Diffusion
Method)
The antimicrobial efficacy of silver lactate can be evaluated using the agar well diffusion

method.[9][10]

Protocol:

Culture Preparation: Prepare a standardized suspension of the test microorganism (e.g., E.

coli, S. aureus) equivalent to a 0.5 McFarland standard.[10]

Inoculation: Evenly swab the microbial suspension onto the surface of a sterile Mueller-

Hinton Agar plate.

Well Creation: Create wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

Sample Application: Add a defined volume (e.g., 50 µL) of the silver lactate solution at

various concentrations into the wells.[10] A negative control (e.g., sterile water) should also

be included.

Incubation: Incubate the plates at 37°C for 18-24 hours.[9]
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Analysis: Measure the diameter of the zone of inhibition around each well. A larger diameter

indicates greater antimicrobial activity.

Signaling Pathways and Mechanisms of Action
While specific signaling pathways for the silver lactate molecule as a whole are not well-

defined, the biological effects are primarily driven by its dissociation into silver ions (Ag⁺) and

lactate.

Antimicrobial Mechanism of Silver Ions
The antimicrobial action of silver ions is multifaceted, involving several targets within microbial

cells.
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Synthesis Steps

Characterization

Start: Silver Lactate Solution (Ag+ Source)

Add Reducing Agent
(e.g., Sodium Borohydride, Glucose)

Add Stabilizing Agent
(e.g., Citrate, Starch)

Apply Heat
(e.g., 70-100°C)

Silver Nanoparticle (AgNP) Formation

End Synthesis UV-Vis Spectroscopy
(SPR Peak ~400 nm)

Transmission Electron Microscopy
(Size and Morphology)

X-ray Diffraction
(Crystalline Structure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1143888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143888?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Silver lactate - Wikipedia [en.wikipedia.org]

2. Analysis of therapeutic effect of silver‐based dressings on chronic wound healing - PMC
[pmc.ncbi.nlm.nih.gov]

3. Silver in Wound Care—Friend or Foe?: A Comprehensive Review - PMC
[pmc.ncbi.nlm.nih.gov]

4. Silver Lactate|Antimicrobial Research Compound [benchchem.com]

5. files.core.ac.uk [files.core.ac.uk]

6. Commercial Silver-Based Dressings: In Vitro and Clinical Studies in Treatment of Chronic
and Burn Wounds - PMC [pmc.ncbi.nlm.nih.gov]

7. Synthesis of silver nanoparticles: chemical, physical and biological methods - PMC
[pmc.ncbi.nlm.nih.gov]

8. SILVER LACTATE | 128-00-7 [amp.chemicalbook.com]

9. Experimental and theoretical analyses of nano-silver for antibacterial activity based on
differential crystal growth temperatures - PMC [pmc.ncbi.nlm.nih.gov]

10. wvj.science-line.com [wvj.science-line.com]

To cite this document: BenchChem. [silver lactate molecular weight and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143888#silver-lactate-molecular-weight-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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